Cas no 951891-91-1 (8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid)

• Product Name: 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid
• CAS No: 951891-91-1
• MF: C₁₇H₂₄O₆
• MW: 324.368865966797
• MDL: MFCD09801779
• CID: 4722620
• Update Time: 2025-06-26

8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid Chemical and Physical Properties

Names and Identifiers

• 8-(3,4,5-trimethoxyphenyl)-8-oxooctanoic acid
• 8-oxo-8-(3,4,5-trimethoxyphenyl)octanoic acid
• 7211f
• 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid

• MDL： MFCD09801779
• Inchi： 1S/C17H24O6/c1-21-14-10-12(11-15(22-2)17(14)23-3)13(18)8-6-4-5-7-9-16(19)20/h10-11H,4-9H2,1-3H3,(H,19,20)
• InChI Key： ZJHDEKYFQGLVDJ-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)OC)OC)OC)CCCCCCC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 11
• Complexity: 356
• Topological Polar Surface Area: 82.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid

Professional Introduction to Compound with CAS No. 951891-91-1 and Product Name: 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic Acid

The compound with the CAS number 951891-91-1 and the product name 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid represents a significant advancement in the field of chemical and biomedical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in pharmaceutical development. The presence of a trimethoxyphenyl group and an oxooctanoic acid moiety contributes to its distinctive chemical behavior, making it a subject of intense study in synthetic chemistry and drug discovery.

Recent research has highlighted the importance of 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid in the synthesis of novel bioactive molecules. The trimethoxyphenyl substituent is known for its ability to enhance the solubility and bioavailability of compounds, which is a critical factor in drug design. Additionally, the oxooctanoic acid component introduces a carboxylic acid group at the eighth position, which can be further functionalized to create derivatives with enhanced pharmacological properties. This structural configuration makes it an attractive candidate for further exploration in medicinal chemistry.

In the realm of pharmaceutical research, compounds like 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid are being investigated for their potential role in modulating various biological pathways. The trimethoxyphenyl group is particularly interesting because it is found in several naturally occurring compounds that exhibit therapeutic effects. For instance, studies have shown that derivatives of this group can interact with specific enzymes and receptors, leading to potential applications in treating neurological disorders and inflammatory conditions. The oxooctanoic acid moiety, on the other hand, is known for its ability to influence lipid metabolism, making it relevant in the development of drugs for metabolic diseases.

One of the most compelling aspects of 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid is its versatility in chemical synthesis. Researchers have demonstrated that this compound can serve as a precursor for the development of more complex molecules with tailored properties. For example, by introducing additional functional groups or modifying the existing ones, scientists can create analogs with improved binding affinity or selectivity. This flexibility is crucial in drug discovery, where optimizing a molecule's pharmacokinetic profile is essential for achieving therapeutic efficacy.

The synthesis of 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid involves multiple steps that showcase the ingenuity of modern organic chemistry techniques. The process typically begins with the preparation of a suitable intermediate containing the trimethoxyphenyl group. This intermediate is then subjected to oxidation and subsequent functionalization to introduce the oxooctanoic acid moiety. Advanced catalytic methods and green chemistry principles are often employed to ensure high yields and minimal environmental impact. Such methodologies align with the growing emphasis on sustainable practices in chemical manufacturing.

Recent advancements in computational chemistry have also played a pivotal role in understanding the behavior of 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid at a molecular level. Molecular modeling studies have revealed insights into how this compound interacts with biological targets such as enzymes and receptors. These insights are invaluable for designing experiments aimed at optimizing its pharmacological properties. Additionally, computational predictions help in identifying potential side effects early in the drug development process, thereby reducing risks associated with clinical trials.

The potential applications of 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid extend beyond traditional pharmaceuticals. Researchers are exploring its use in materials science and biotechnology due to its unique chemical properties. For instance, derivatives of this compound have shown promise as building blocks for polymers with enhanced mechanical strength or biodegradability. In biotechnology, it is being investigated as a tool for studying cellular processes and developing novel diagnostic assays.

As our understanding of chemical biology continues to evolve, compounds like 8-(3,4,5-Trimethoxyphenyl)-8-oxooctanoic acid will undoubtedly play an increasingly important role in scientific research and drug development. The combination of structural complexity and functional diversity makes it a versatile molecule with broad applications across multiple disciplines. Future studies are likely to uncover even more about its potential benefits and how it can be harnessed to address some of the most pressing challenges in medicine and science.